Cas no 16741-15-4 ([(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl] benzoate)

[(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl] benzoate structure
16741-15-4 structure
Product Name:[(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl] benzoate
CAS No:16741-15-4
MF:C20H22O7
MW:374.384486675262
CID:2658607
Update Time:2023-08-06

[(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl] benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 2-O-benzoyl-β-D-galactopyranoside
    • Benzyl β-D-galactopyranoside 2-benzoate
    • Benzyl beta-D-galactopyranoside 2-benzoate
    • [(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl] benzoate
    • Inchi: 1S/C20H22O7/c21-11-15-16(22)17(23)18(27-19(24)14-9-5-2-6-10-14)20(26-15)25-12-13-7-3-1-4-8-13/h1-10,15-18,20-23H,11-12H2/t15-,16+,17+,18-,20-/m1/s1
    • InChI Key: YLLQHHPGDCKWRB-ZMIKWESLSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)OC(C1C=CC=CC=1)=O)OCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 459
  • XLogP3: 1.5
  • Topological Polar Surface Area: 105
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